![molecular formula C23H20N4O4 B2368548 3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide CAS No. 1027611-12-6](/img/structure/B2368548.png)
3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide
Description
3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C23H20N4O4 and its molecular weight is 416.437. The purity is usually 95%.
BenchChem offers high-quality 3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Properties
The [1,2,4]triazolo[4,3-a]pyridine motif, to which our compound belongs, has demonstrated antibacterial activity . Researchers have explored its potential as an antimicrobial agent against various bacterial strains. Further studies could investigate its mechanism of action and optimize its efficacy.
Antithrombotic Effects
Compounds with the [1,2,4]triazolo[4,3-a]pyridine scaffold have shown antithrombotic properties . These molecules may inhibit platelet aggregation and thrombus formation. Investigating their interactions with coagulation pathways and platelet receptors could lead to novel antithrombotic drugs.
Anti-Inflammatory Activity
The [1,2,4]triazolo[4,3-a]pyridine derivatives have been associated with anti-inflammatory effects . Researchers have observed reduced inflammation in animal models. Further studies can explore their impact on inflammatory mediators and pathways.
Antiproliferative Potential
Compounds containing the [1,2,4]triazolo[4,3-a]pyridine core exhibit antiproliferative activity against cancer cells . Investigating their selectivity, cytotoxicity, and potential targets could lead to novel chemotherapeutic agents.
Herbicidal Properties
Some [1,2,4]triazolo[4,3-a]pyridine derivatives have herbicidal effects . Researchers have explored their use as environmentally friendly herbicides. Further studies can assess their efficacy, selectivity, and impact on non-target plants.
Molecular Chemosensors
These compounds can serve as molecular chemosensors for metal ions, anions, and amino acids . Their unique structure allows selective binding and detection. Investigating their sensitivity and specificity could enhance sensor design.
Luminophores
The [1,2,4]triazolo[4,3-a]pyridine motif has been utilized in constructing luminophores . These compounds exhibit fluorescence properties. Researchers can explore their applications in imaging, sensing, and optoelectronics.
properties
IUPAC Name |
N-[(E)-furan-2-ylmethylideneamino]-3-(3-methoxy-4-phenylmethoxyphenyl)-1H-pyrazole-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O4/c1-29-22-12-17(9-10-21(22)31-15-16-6-3-2-4-7-16)19-13-20(26-25-19)23(28)27-24-14-18-8-5-11-30-18/h2-14H,15H2,1H3,(H,25,26)(H,27,28)/b24-14+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAYWPWHFOKGVSB-ZVHZXABRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CO3)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CO3)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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